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Compound of Interest

Compound Name: 4-Methylbenzylsulfonyl chloride

Cat. No.: B152800

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methylphenyl)methanesulfonyl chloride, a sulfonyl chloride derivative, is a key reagent in
organic synthesis, particularly in the fields of medicinal chemistry and drug development. Its
utility lies in its ability to introduce the (4-methylphenyl)methanesulfonyl group into various
molecules, a common structural motif in a range of biologically active compounds. This guide
provides a comprehensive overview of its chemical properties, synthesis, and reactivity, with a
focus on its application in the preparation of sulfonamides.

Chemical Identity and Properties

The compound is systematically named (4-Methylphenyl)methanesulfonyl chloride according to
IUPAC nomenclature.[1] It is also commonly known by several synonyms.
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Identifier Value
IUPAC Name (4-Methylphenyl)methanesulfonyl chloride[1]
CAS Number 51419-59-1[1][2]

Molecular Formula

CsHoCIlO2S[1][2]

Synonyms

4-Methylbenzylsulfonyl chloride[3], p-
Tolylmethanesulfonyl chloride[1], 4-

Methylbenzenemethanesulfonyl chloride[1]

Physicochemical Properties:

Property Value Source
Molecular Weight 204.67 g/mol [3]
Appearance Solid Sigma-Aldrich
Melting Point 76-80 °C Sigma-Aldrich
Storage Temperature 2-8 °C [2]

Synthesis

While a specific, detailed experimental protocol for the synthesis of (4-

Methylphenyl)methanesulfonyl chloride is not readily available in the searched literature, a

general and widely applicable method for the preparation of sulfonyl chlorides involves the

reaction of the corresponding sulfonic acid or its sodium salt with a chlorinating agent. A

plausible synthetic route is the chlorination of sodium (4-methylphenyl)methanesulfonate.

Conceptual Synthesis Workflow:
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Caption: Conceptual workflow for the synthesis of (4-Methylphenyl)methanesulfonyl chloride.
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Experimental Protocol (Adapted from General Procedures for Sulfonyl Chloride Synthesis):

This protocol is a general guideline and should be adapted and optimized based on laboratory
conditions and safety assessments.

Materials:

e Sodium (4-methylphenyl)methanesulfonate

e Thionyl chloride (SOCIz) or Phosphorus pentachloride (PCls)

e Anhydrous solvent (e.g., Dichloromethane, Chloroform)

e Ice

e Water

» Organic solvent for extraction (e.g., Dichloromethane, Ethyl acetate)

e Anhydrous sodium sulfate or magnesium sulfate

o Standard laboratory glassware

o Magnetic stirrer

 Rotary evaporator

Procedure:

o To a stirred suspension of sodium (4-methylphenyl)methanesulfonate in an anhydrous
solvent, slowly add the chlorinating agent (e.g., thionyl chloride) at a controlled temperature
(typically O °C to room temperature).

e The reaction mixture is stirred until the reaction is complete (monitored by TLC or other
appropriate analytical techniques).

e The reaction is carefully quenched by pouring it onto ice-water.

e The aqueous layer is extracted with an organic solvent.
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e The combined organic extracts are washed with water and brine, then dried over anhydrous
sodium sulfate or magnesium sulfate.

e The solvent is removed under reduced pressure to yield the crude product.

e The crude (4-Methylphenyl)methanesulfonyl chloride can be further purified by
recrystallization from an appropriate solvent system.

Chemical Reactivity and Applications

(4-Methylphenyl)methanesulfonyl chloride is a reactive electrophile, with the sulfonyl chloride
moiety being an excellent leaving group. Its primary application is in the formation of
sulfonamides through reaction with primary or secondary amines.

Reaction with Amines (Sulfonamide Formation):

The reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of
the sulfonyl chloride, leading to the displacement of the chloride ion. A base is typically added
to neutralize the hydrochloric acid byproduct.

General Reaction Scheme:

(4-Methylphenyl)methanesulfonyl chloride + R-NH2 (Amine)
ase (e.g., Triethylamine, Pyridine)

N-substituted-(4-methylphenyl)methanesulfonamide + HCI

Click to download full resolution via product page
Caption: General reaction scheme for the formation of sulfonamides.
Experimental Protocol (General Procedure for N-Sulfonylation):

Materials:
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e (4-Methylphenyl)methanesulfonyl chloride

e Primary or secondary amine

e Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

o Base (e.g., Triethylamine, Pyridine)

e 1M HCI solution

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate or magnesium sulfate

o Standard laboratory glassware

e Magnetic stirrer

 Rotary evaporator

Procedure:

e Dissolve the amine and the base (1.2-1.5 equivalents) in an anhydrous solvent in a round-
bottom flask under an inert atmosphere.

e Cool the solution to 0 °C in an ice bath.

e Slowly add a solution of (4-Methylphenyl)methanesulfonyl chloride (1.0-1.1 equivalents) in
the anhydrous solvent to the cooled amine solution dropwise.

¢ Allow the reaction mixture to warm to room temperature and stir for an appropriate time
(monitored by TLC).

» Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1M
HCI, saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
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« Filter and concentrate the organic layer under reduced pressure to obtain the crude
sulfonamide.

 Purify the product by recrystallization or column chromatography.

Spectroscopic Data

Specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for (4-
Methylphenyl)methanesulfonyl chloride are not readily available in the public domain. However,
data for analogous compounds can be used for reference and comparison.

Analogous Spectroscopic Data:

e 1H NMR of Methanesulfonyl chloride (CDCIs): & 3.43 (s, 3H). This provides an expected
chemical shift for the methyl group attached to the sulfonyl chloride. For (4-
Methylphenyl)methanesulfonyl chloride, one would expect signals for the methyl group on
the phenyl ring, the methylene group, and the aromatic protons.

e 13C NMR of Methanesulfonyl chloride: The methyl carbon typically appears around 45-55
ppm.

» IR Spectra: Sulfonyl chlorides exhibit characteristic strong absorption bands for the S=0
stretching vibrations, typically in the regions of 1370-1340 cm~! (asymmetric) and 1185-1160
cm~1 (symmetric).

Note: The absence of readily available, verified spectroscopic data for (4-
Methylphenyl)methanesulfonyl chloride necessitates that researchers acquiring or synthesizing
this compound perform their own analytical characterization to confirm its identity and purity.

Safety and Handling

Sulfonyl chlorides are reactive compounds and should be handled with appropriate safety
precautions.

e Hazard Statements: Assumed to be corrosive and an irritant. May cause burns upon contact
with skin and eyes. Harmful if swallowed or inhaled.
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o Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid
inhalation of dust or vapors. Keep away from moisture, as it can hydrolyze to the
corresponding sulfonic acid and hydrochloric acid.

Researchers should always consult the Safety Data Sheet (SDS) for detailed and up-to-date
safety information before handling this compound.

Conclusion

(4-Methylphenyl)methanesulfonyl chloride is a valuable building block in organic synthesis,
offering a straightforward method for the introduction of the (4-methylphenyl)methanesulfonyl
moiety. Its primary utility in the formation of sulfonamides makes it a compound of interest for
medicinal chemists and drug development professionals. While detailed synthetic and
spectroscopic data are not widely published, the general principles of sulfonyl chloride
chemistry provide a solid foundation for its synthesis and application. As with any reactive
chemical, appropriate safety measures are paramount during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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